Cas no 1784996-70-8 (2-(4-bromo-3-chlorophenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(4-bromo-3-chlorophenyl)-2,2-difluoroethan-1-ol
• CAS No: 1784996-70-8
• MF: C₈H₆BrClF₂O
• MW: 271.486447811127
• CID: 6135086
• PubChem ID: 105424973
• Update Time: 2025-06-27

2-(4-bromo-3-chlorophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-chlorophenyl)-2,2-difluoroethan-1-ol
• Benzeneethanol, 4-bromo-3-chloro-β,β-difluoro-
• SCHEMBL22366801
• EN300-1948710
• 1784996-70-8
• IKMHFZVZTDGIRA-UHFFFAOYSA-N
• 2-(4-Bromo-3-chlorophenyl)-2,2-difluoroethanol

• Inchi： 1S/C8H6BrClF2O/c9-6-2-1-5(3-7(6)10)8(11,12)4-13/h1-3,13H,4H2
• InChI Key： IKMHFZVZTDGIRA-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)CO)=CC=C(Br)C(Cl)=C1

Computed Properties

• Exact Mass: 269.92586g/mol
• Monoisotopic Mass: 269.92586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.700±0.06 g/cm3(Predicted)
• Boiling Point: 332.4±37.0 °C(Predicted)
• pka: 13.21±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(4-bromo-3-chlorophenyl)-2,2-difluoroethan-1-ol

Introduction to 2-(4-bromo-3-chlorophenyl)-2,2-difluoroethan-1-ol (CAS No. 1784996-70-8)

2-(4-bromo-3-chlorophenyl)-2,2-difluoroethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1784996-70-8, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both bromine and chlorine substituents on a phenyl ring, combined with a difluoromethyl group on an ethyl side chain. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents.

The bromo and chloro substituents on the phenyl ring contribute to the electron-withdrawing nature of the aromatic system, which can influence the reactivity and binding affinity of the molecule. Additionally, the difluoromethyl group enhances lipophilicity and metabolic stability, key factors in drug design. These structural elements suggest potential applications in modulating biological pathways associated with inflammation, cancer, and other diseases where halogenated aromatic compounds have demonstrated efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties and target interactions of 2-(4-bromo-3-chlorophenyl)-2,2-difluoroethan-1-ol with high accuracy. Studies indicate that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. The fluorine atoms in the molecule play a crucial role in stabilizing intermediates during metabolic processes, thereby potentially extending its half-life in vivo.

In vitro studies have begun to explore the potential of CAS No. 1784996-70-8 as an intermediate in synthesizing more complex pharmacophores. The presence of both bromine and chlorine atoms allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing biaryl structures found in many active pharmaceutical ingredients (APIs). These reactions can be tailored to introduce additional therapeutic moieties, expanding the chemical space accessible through this scaffold.

The pharmaceutical industry has shown increasing interest in fluorinated compounds due to their improved pharmacological profiles. The difluoromethyl group, in particular, is known to enhance binding affinity and resistance to enzymatic degradation. This has led to its incorporation into numerous drugs approved by regulatory agencies worldwide. The synthesis of 2-(4-bromo-3-chlorophenyl)-2,2-difluoroethan-1-ol exemplifies the growing importance of such motifs in modern medicinal chemistry.

From a synthetic chemistry perspective, the preparation of CAS No. 1784996-70-8 involves multi-step organic transformations that highlight the versatility of halogenated aromatic compounds. Key synthetic routes include nucleophilic aromatic substitution (SNAr) reactions to introduce bromine and chlorine at specific positions on the phenyl ring, followed by protection-deprotection strategies to install the difluoromethyl side chain. These methodologies are well-established but continue to be refined through catalytic improvements and green chemistry principles.

One notable application of this compound is its potential use as a building block for kinase inhibitors. Kinases are enzymes involved in cell signaling pathways that are often dysregulated in diseases such as cancer. The combination of halogenated aromatic rings with electron-withdrawing groups like difluoromethyl moieties creates a scaffold capable of interacting with ATP pockets on kinase domains. Preliminary computational studies suggest that derivatives of CAS No. 1784996-70-8 may exhibit potent inhibitory activity against specific kinases without significant off-target effects.

The role of fluorine atoms in modulating metabolic stability has been extensively studied, particularly their impact on drug bioavailability. In 2-(4-bromo-3-chlorophenyl)-2,2-difluoroethan-1-ol, these atoms contribute to reduced oxidative metabolism by enzymes such as cytochrome P450 (CYP450). This property is critical for designing drugs with longer half-lives and improved therapeutic windows. Furthermore, fluorine substitution can influence solubility parameters, making it possible to optimize formulations for oral or parenteral administration.

As research progresses, collaborations between academic institutions and pharmaceutical companies are accelerating the discovery pipeline for novel therapeutics derived from halogenated aromatic compounds like CAS No. 1784996-70-8. High-throughput screening (HTS) campaigns combined with structure-based drug design (SBDD) are being employed to identify lead compounds rapidly. The structural complexity of this molecule provides ample opportunities for optimization through medicinal chemistry interventions.

The environmental impact of fluorinated compounds is also a growing area of concern within the chemical industry. While these molecules offer significant therapeutic benefits, their persistence in ecosystems necessitates careful consideration during drug development. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents without compromising yield or purity standards.

In conclusion,CAS No. 1784996-70-8, or 2-(4-bromo-3-chlorophenyl)-2,2-difluoroethan-1-ol, represents a structurally intriguing compound with potential applications across multiple therapeutic areas. Its unique combination of halogenated aromatic groups and fluorinated side chains makes it an attractive scaffold for further medicinal chemistry exploration. As research continues at an accelerated pace due to advances in synthetic methodologies and computational tools,this molecule is poised to contribute significantly to future drug development efforts worldwide.